Cas no 93939-75-4 (Naphthalenesulfonicacid, methylenebis-, dipotassium salt (9CI))

• Product Name: Naphthalenesulfonicacid, methylenebis-, dipotassium salt (9CI)
• CAS No: 93939-75-4
• MF: C₂₁H₁₆K₂O₆S₂
• MW: 506.674745559692
• CID: 815101
• PubChem ID: 118856595
• Update Time: 2025-04-19

Naphthalenesulfonicacid, methylenebis-, dipotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, methylenebis-, dipotassium salt (9CI)
• dipotassium methylenebisnaphthalenesulphonate
• dipotassium,2-[(1-sulfonatonaphthalen-2-yl)methyl]naphthalene-1-sulfonate
• DIPOTASSIUM METHYLENEBISNAPHTHALENESULFONATE
• 93939-75-4

• Inchi： 1S/C21H16O6S2.2K/c22-28(23,20-13-5-9-16-7-1-3-11-18(16)20)26-15-27-29(24,25)21-14-6-10-17-8-2-4-12-19(17)21;;/h1-14H,15H2;;
• InChI Key： JUAJEHBCTPMLOK-UHFFFAOYSA-N
• SMILES： [K].[K].S(C1=CC=CC2C=CC=CC1=2)(=O)(=O)OCOS(C1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 505.9662435g/mol
• Monoisotopic Mass: 505.9662435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C